[5-Amino-2-(4-methyl-1,4-diazepan-1-yl)phenyl]methanol

• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol
• IUPAC Name: [5-amino-2-(4-methyl-1,4-diazepan-1-yl)phenyl]methanol
• InChI: InChI=1S/C13H21N3O/c1-15-5-2-6-16(8-7-15)13-4-3-12(14)9-11(13)10-17/h3-4,9,17H,2,5-8,10,14H2,1H3
• InChI Key: AZXZYOFQQRSPAL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C2=C(C=C(C=C2)N)CO

Description

[5-Amino-2-(4-methyl-1,4-diazepan-1-yl)phenyl]methanol: . It is characterized by the presence of an amino group (-NH2) attached to the benzene ring, a methanol group (-CH2OH) attached to the benzene ring, and a 4-methyl-1,4-diazepan-1-yl group attached to the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The compound can be synthesized through various synthetic routes, including reductive amination, nucleophilic substitution, and reduction reactions. One common method involves the reductive amination of 5-nitro-2-(4-methyl-1,4-diazepan-1-yl)phenylmethanol, followed by reduction to obtain the final product.

Industrial Production Methods

In an industrial setting, the compound can be produced using large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process typically involves the use of catalysts and controlled temperature and pressure conditions to facilitate the desired chemical reactions.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: : Nucleophilic substitution reactions can be carried out using various nucleophiles, such as halides or alkyl groups.

Major Products Formed

• Oxidation: : The oxidation of the compound can lead to the formation of carboxylic acids or ketones.

• Reduction: : Reduction reactions typically result in the formation of amines or alcohols.

• Substitution: : Substitution reactions can produce a variety of derivatives, depending on the nucleophile used.

Scientific Research Applications

The compound has various scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it can serve as a probe for studying biological processes. In industry, it can be used in the production of various chemical products.

Mechanism of Action

The mechanism by which the compound exerts its effects involves its interaction with specific molecular targets and pathways. The amino group and methanol group can form hydrogen bonds with biological targets, leading to modulation of biological processes. The 4-methyl-1,4-diazepan-1-yl group can interact with enzymes and receptors, influencing their activity.

Comparison with Similar Compounds

The compound can be compared with other similar compounds, such as 5-chloro-2-(4-methyl-1,4-diazepan-1-yl)phenylmethanol and 2-(4-methyl-1,4-diazepan-1-yl)ethanol . These compounds share similar structural features but differ in the presence of substituents on the benzene ring, which can affect their chemical properties and biological activities.